Cas no 1261987-60-3 (5-Fluoro-3-(3-fluoro-4-methylphenyl)benzoic acid)

• Product Name: 5-Fluoro-3-(3-fluoro-4-methylphenyl)benzoic acid
• CAS No: 1261987-60-3
• MF: C₁₄H₁₀F₂O₂
• MW: 248.224811077118
• MDL: MFCD18319635
• CID: 1039089
• Update Time: 2025-10-29

5-Fluoro-3-(3-fluoro-4-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3',5-Difluoro-4'-methyl-[1,1'-biphenyl]-3-carboxylic acid
• 3-fluoro-5-(3-fluoro-4-methylphenyl)benzoic acid
• 5-FLUORO-3-(3-FLUORO-4-METHYLPHENYL)BENZOIC ACID
• ACMC-209b9m
• CTK8A9882
• 5-Fluoro-3-(3-fluoro-4-methylphenyl)benzoic acid

• MDL： MFCD18319635
• Inchi： 1S/C14H10F2O2/c1-8-2-3-9(7-13(8)16)10-4-11(14(17)18)6-12(15)5-10/h2-7H,1H3,(H,17,18)
• InChI Key： VWFBNXPZVSDSJZ-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)C1C=C(C=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 248.06500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 37.30000
• LogP: 3.63840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-Fluoro-3-(3-fluoro-4-methylphenyl)benzoic acid

5-Fluoro-3-(3-fluoro-4-methylphenyl)benzoic Acid: A Comprehensive Overview

The compound 5-Fluoro-3-(3-fluoro-4-methylphenyl)benzoic acid, identified by the CAS number 1261987-60-3, is a significant molecule in the field of organic chemistry and pharmacology. This benzoic acid derivative has garnered attention due to its unique structural features and potential applications in drug discovery and material science. The molecule consists of a benzoic acid core with fluorine and methyl substituents, which contribute to its distinct chemical properties.

Recent studies have highlighted the importance of fluorinated aromatic compounds like 5-Fluoro-3-(3-fluoro-4-methylphenyl)benzoic acid in medicinal chemistry. Fluorine substitution is known to enhance the lipophilicity and bioavailability of drugs, making this compound a promising candidate for various therapeutic applications. Researchers have explored its potential as a lead compound in the development of anti-inflammatory, antiviral, and anticancer agents.

The synthesis of 5-Fluoro-3-(3-fluoro-4-methylphenyl)benzoic acid involves multi-step organic reactions, including Friedel-Crafts alkylation, Suzuki coupling, and oxidation processes. These methods ensure high purity and structural integrity, which are critical for downstream applications. The compound's stability under various conditions has been thoroughly investigated, making it suitable for large-scale production and use in industrial settings.

In terms of pharmacokinetics, 5-Fluoro-3-(3-fluoro-4-methylphenyl)benzoic acid exhibits favorable absorption profiles in preclinical models. Its ability to cross biological membranes efficiently suggests potential for oral drug delivery systems. Additionally, the compound's metabolism pathways have been studied, revealing that it undergoes phase II conjugation reactions, which are essential for determining its toxicity and clearance mechanisms.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have demonstrated its binding affinity to various protein targets, such as kinases and receptors, which are crucial for drug design. These insights have paved the way for optimizing its structure to improve potency and selectivity.

In conclusion, 5-Fluoro-3-(3-fluoro-4-methylphenyl)benzoic acid, with its unique chemical structure and promising biological activities, represents a valuable asset in the realm of organic synthesis and drug discovery. Continued research into its properties will undoubtedly unlock new opportunities for its utilization in diverse scientific and industrial domains.